![molecular formula C10H8N4O B1489669 2-methyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one CAS No. 258350-94-6](/img/structure/B1489669.png)
2-methyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one
Overview
Description
2-methyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one is a compound with the CAS Number 258350-94-6 . It has a molecular weight of 200.2 . The IUPAC name for this compound is 2-methyl [1,2,4]triazolo [1,5-c]quinazolin-5 (6H)-one .
Synthesis Analysis
The [1,2,3]-triazolo [1,5-a] quinoxalin-4 (5 H )-one scaffold and its analogues are relevant structural templates in both natural and synthetic biologically active compounds . A “refreshed” synthesis of the [1,2,3]-triazolo [1,5- a ]quinoxalin-4 (5 H )-one core has been reported, which encompasses the use of eco-compatible catalysts and reaction conditions . An extensive derivatization campaign was also performed at both the endocyclic amide nitrogen and the ester functionality .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8N4O/c1-6-11-9-7-4-2-3-5-8 (7)12-10 (15)14 (9)13-6/h2-5H,1H3, (H,12,15) .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 324-325 . It is stored at room temperature .Scientific Research Applications
Synthesis of Derivatives
- The synthesis of [1,2,4]triazoloquinazoline derivatives, including some [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones, has been reported, emphasizing the chemical routes to access a variety of derivatives starting from acylamidrazones. These compounds offer a basis for further exploration in chemical and pharmaceutical research (Gatta, Giudice, & Borioni, 1993).
Pharmacological Applications
- Novel [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones were synthesized and showed high affinity for the benzodiazepine receptor, highlighting their potential as benzodiazepine antagonists in rat models. This study underscores the importance of the 2-substituent and ring substitution in modifying activity, with certain derivatives demonstrating potent activity (Francis et al., 1991).
Antibacterial Activity
- A series of 2-aryl-5-methyl-[1,2,4]triazolo[1,5-c]quinazoline derivatives were synthesized and tested for antibacterial activities against various strains. This research provides insights into the potential use of these compounds in developing new antibacterial agents (Zeydi, Montazeri, & Fouladi, 2017).
Antihypertensive Activity
- Research on 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones revealed their significant antihypertensive activity in spontaneously hypertensive rats, suggesting a potential application in the treatment of hypertension. The study presents a novel route for the synthesis of the starting materials and the evaluation of their pharmacological effects (Alagarsamy & Pathak, 2007).
Excitatory Amino Acid Pharmacology
- A series involving heterocyclic-fused quinoxalinones and quinazolinones, including pyrazolo[1,5-c]quinazolin-5(6H)-ones, was evaluated for excitatory amino acid antagonist activity. These compounds were found to have affinity for both AMPA and glycine sites on the NMDA receptor complex, indicating their potential in neurological research (McQuaid et al., 1992).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Pharmacokinetics
It is known that the compound has a molecular weight of 2002 , which could influence its absorption and distribution. The compound’s stability at room temperature may also affect its bioavailability.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-methyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one. For instance, the compound’s stability at room temperature suggests that it may be sensitive to temperature changes. Additionally, the compound’s interaction with water molecules during its intramolecular rearrangement suggests that humidity could potentially influence its action.
properties
IUPAC Name |
2-methyl-6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4O/c1-6-11-9-7-4-2-3-5-8(7)12-10(15)14(9)13-6/h2-5H,1H3,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDPQZGXLYBPJGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=N1)C3=CC=CC=C3NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
258350-94-6 | |
Record name | 2-methyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.